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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me hydrochloride

Cat. No.: B560564 Get Quote

Technical Support Center: (S,R,S)-AHPC-Me
Hydrochloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on improving the solubility of (S,R,S)-AHPC-Me hydrochloride in

DMSO.

Frequently Asked Questions (FAQs)
Q1: What is (S,R,S)-AHPC-Me hydrochloride and what is its primary application?

A1: (S,R,S)-AHPC-Me hydrochloride, also known as VHL ligand 2 hydrochloride, is a

chemical compound used in the synthesis of Proteolysis-targeting chimeras (PROTACs).[1][2]

It serves as a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2][3] A key application

is in the synthesis of ARV-771, a potent BET protein degrader.[1][2][3]

Q2: What is the reported solubility of (S,R,S)-AHPC-Me hydrochloride in DMSO?

A2: The reported solubility of (S,R,S)-AHPC-Me hydrochloride in DMSO varies slightly

between suppliers but is generally high. Stated solubilities are 62 mg/mL, and 100 mg/mL.[2][4]

It is often noted that sonication is required to achieve this solubility.[2] For the dihydrochloride

form, a solubility of 50 mg/mL in DMSO is reported with the need for ultrasonication, warming,

and heating to 60°C.[5][6]
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Q3: Why is it important to use freshly opened DMSO?

A3: DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere. This

absorbed water can significantly impact the solubility of certain compounds, including (S,R,S)-
AHPC-Me hydrochloride.[2][7] Using a fresh, anhydrous grade of DMSO is crucial for

achieving maximum solubility and preventing precipitation.

Q4: Can I use water as a solvent for (S,R,S)-AHPC-Me hydrochloride?

A4: Yes, (S,R,S)-AHPC-Me hydrochloride is also reported to be soluble in water at a

concentration of 100 mg/mL, requiring sonication.[2]

Troubleshooting Guide
This guide addresses common issues encountered when dissolving (S,R,S)-AHPC-Me
hydrochloride in DMSO.
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Problem Potential Cause Troubleshooting Steps

Compound does not fully

dissolve in DMSO at the

desired concentration.

1. Insufficient solvent

volume.2. Presence of

moisture in DMSO.3.

Inadequate agitation.4.

Compound is the

dihydrochloride salt which has

different solubility

characteristics.

1. Re-check calculations and

ensure the correct solvent

volume is used.2. Use a new,

sealed bottle of anhydrous or

molecular sieve-dried DMSO.

[2][7]3. Use ultrasonication to

aid dissolution.[2]4. For the

dihydrochloride salt, gentle

warming (up to 60°C) in

addition to sonication may be

necessary.[5][6]5. Prepare a

more dilute stock solution

initially.

A clear solution is formed

initially, but precipitation occurs

over time.

1. Supersaturated solution.2.

Absorption of atmospheric

moisture.3. Temperature

fluctuations.

1. The solution may be

supersaturated. Try preparing

a slightly more dilute

solution.2. Store the stock

solution in a tightly sealed vial

with desiccant.3. Store at a

constant temperature as

recommended on the product

datasheet (-20°C or -80°C for

stock solutions).[2]

Precipitation occurs when the

DMSO stock solution is diluted

into aqueous media (e.g., cell

culture medium).

1. The compound has lower

solubility in the final aqueous

buffer.2. The final DMSO

concentration is too low to

maintain solubility.

1. Decrease the final

concentration of the compound

in the aqueous medium.2.

Increase the final percentage

of DMSO in the aqueous

solution, being mindful of its

potential effects on cells

(typically kept below 0.5-1%).3.

Consider the use of co-

solvents or surfactants in the

aqueous buffer, such as

PEG300, Tween-80, or SBE-β-
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CD, to improve solubility.[2][7]

[8]

Quantitative Solubility Data
Compound

Form
Solvent

Reported

Solubility
Conditions Source

(S,R,S)-AHPC-

Me hydrochloride
DMSO

100 mg/mL

(207.88 mM)

Requires

sonication. Use

of newly opened

DMSO is

recommended.

[2]

(S,R,S)-AHPC-

Me hydrochloride
DMSO

62 mg/mL

(128.88 mM)
- [4]

(S,R,S)-AHPC-

Me hydrochloride
Water

100 mg/mL

(207.88 mM)

Requires

sonication.
[2]

(S,R,S)-AHPC-

Me

dihydrochloride

DMSO
50 mg/mL (96.62

mM)

Requires

sonication,

warming, and

heating to 60°C.

[5][6]

Experimental Protocols
Protocol 1: Standard Dissolution of (S,R,S)-AHPC-Me Hydrochloride in DMSO

Preparation:

Allow the vial of (S,R,S)-AHPC-Me hydrochloride to equilibrate to room temperature

before opening to prevent condensation.

Use a new, sealed bottle of anhydrous, high-purity DMSO.

Procedure:

Weigh the desired amount of (S,R,S)-AHPC-Me hydrochloride in a sterile vial.
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Add the calculated volume of fresh DMSO to achieve the target concentration (e.g., for a

100 mg/mL stock, add 10 µL of DMSO for every 1 mg of compound).

Vortex the vial briefly to initially mix the compound and solvent.

Place the vial in an ultrasonic water bath and sonicate until the solution is clear. This may

take several minutes.

Visually inspect the solution against a light source to ensure no undissolved particulates

remain.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.[2]

Protocol 2: Dissolution of (S,R,S)-AHPC-Me Dihydrochloride in DMSO

Preparation:

Follow the same preparation steps as in Protocol 1.

Procedure:

Weigh the desired amount of (S,R,S)-AHPC-Me dihydrochloride.

Add the calculated volume of fresh DMSO.

Vortex the vial.

Place the vial in an ultrasonic water bath.

Gently warm the solution in a water bath heated to 60°C while continuing to sonicate

intermittently until the solution is clear.[5][6]

Allow the solution to cool to room temperature and visually inspect for any precipitation.
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Storage:

Store the stock solution as described in Protocol 1.

Visualizations

Workflow for Solubilizing (S,R,S)-AHPC-Me Hydrochloride
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Click to download full resolution via product page

Caption: Experimental workflow for dissolving (S,R,S)-AHPC-Me hydrochloride.

PROTAC Mechanism of Action with VHL Ligand
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Caption: Signaling pathway of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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